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Compound of Interest

Compound Name: YM-230888

Cat. No.: B15620582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and

storage of YM-230888 stock solutions, ensuring optimal integrity and performance in

experimental settings. YM-230888 is a selective antagonist of the metabotropic glutamate

receptor 1 (mGluR1), a key target in neuroscience research and drug development.

Quantitative Data Summary
Accurate and consistent preparation of YM-230888 solutions is critical for reproducible

experimental results. The following table summarizes the key physical and chemical properties

of YM-230888.

Parameter Value Source

Molecular Weight 360.52 g/mol

CAS Number 446257-23-4

Purity ≥99%

Solubility in DMSO Soluble to 100 mM

Solubility in Ethanol Soluble to 100 mM
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Experimental Protocols
This section outlines the detailed methodology for preparing a YM-230888 stock solution. It is

imperative to use appropriate personal protective equipment (PPE), including gloves, a lab

coat, and safety glasses, during handling.

Materials
YM-230888 powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol, absolute

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Stock Solution Preparation Protocol (e.g., 10 mM in
DMSO)

Pre-weighing Preparations: Before handling the compound, ensure the analytical balance is

calibrated and located in a chemical fume hood to minimize inhalation exposure.

Weighing YM-230888: Carefully weigh the desired amount of YM-230888 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 3.605 mg of YM-230888
(Molecular Weight = 360.52).

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.01 mol/L x 360.52 g/mol = 0.003605 g = 3.605 mg

Solvent Addition: Add the calculated amount of YM-230888 to a sterile microcentrifuge tube.

Using a calibrated pipette, add the appropriate volume of DMSO (in this example, 1 mL) to
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the tube.

Dissolution: Tightly cap the tube and vortex the solution until the YM-230888 is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name (YM-230888), concentration

(10 mM), solvent (DMSO), date of preparation, and your initials.

Storage and Stability
Proper storage is crucial to maintain the stability and activity of the YM-230888 stock solution.

Storage Condition Recommendation

Long-term Storage Store at -20°C for several months.

Short-term Storage Can be stored at 2-8°C for a few days.

Room Temperature

Some suppliers indicate storage at room

temperature is possible, but for optimal long-

term stability, colder temperatures are

recommended.

Note on Stability: While some sources suggest room temperature storage, long-term storage at

-20°C is generally recommended to prevent degradation.[1] Avoid repeated freeze-thaw cycles,

as this can impact the stability of the compound.

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for stock solution preparation and

the signaling pathway of YM-230888.
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Stock Solution Preparation Workflow

Storage

Weigh YM-230888 Powder

Add Anhydrous DMSO or Ethanol

Vortex to Dissolve

Aliquot into Single-Use Tubes

Label Aliquots

Long-term: -20°C

Store

Short-term: 2-8°C

Store

 

YM-230888 Signaling Pathway

Glutamate

mGluR1

Activates

Gq Protein

Activates

YM-230888

Antagonizes

Phospholipase C (PLC)

Activates

IP3 and DAG Production

Catalyzes

Intracellular Ca²⁺ Release

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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